Cas no 127939-17-7 (Aureobasidin B (9CI))

• Product name: Aureobasidin B (9CI)
• CAS No: 127939-17-7
• MF: C₅₉H₉₀N₈O₁₁
• MW: 1087.3929
• CID: 177184
• PubChem ID: 3080364

Aureobasidin B (9CI) Chemical and Physical Properties

Names and Identifiers

• Aureobasidin B (9CI)
• LogP
• 3,6-dibenzyl-15-(2-hydroxypropan-2-yl)-4,10,16,22-tetramethyl-18,24-bis(2-methylpropyl)-9,12,21-tri(propan-2-yl)-13-oxa-1,4,7,10,16,19,22,25-octazabicyclo[25.3.0]triacontane-2,5,8,11,14,17,20,23,26-no
• Aureobasidin A, 1-(N-(2-hydroxy-3-methyl-1-oxobutyl)-N-methyl-L-valine)-, (R)-
• Aureobasidin B
• Antibiotic R 106IIa
• 127939-17-7
• (R)-1-(N-(2-Hydroxy-3-methyl-1-oxobutyl)-N-methyl-L-valine)aureobasidin A

• Inchi： InChI=1S/C59H90N8O11/c1-34(2)30-41-54(72)64(14)46(36(5)6)51(69)61-42(31-35(3)4)55(73)66(16)49(59(11,12)77)58(76)78-48(38(9)10)57(75)65(15)47(37(7)8)52(70)62-43(32-39-24-19-17-20-25-39)53(71)63(13)45(33-40-26-21-18-22-27-40)56(74)67-29-23-28-44(67)50(68)60-41/h17-22,24-27,34-38,41-49,77H,23,28-33H2,1-16H3,(H,60,68)(H,61,69)(H,62,70)
• InChI Key： YIJMITSCVGVDJX-UHFFFAOYSA-N
• SMILES： CC(CC1NC(=O)C2CCCN2C(=O)C(CC2C=CC=CC=2)N(C)C(=O)C(CC2C=CC=CC=2)NC(=O)C(C(C)C)N(C)C(=O)C(C(C)C)OC(=O)C(C(O)(C)C)N(C)C(=O)C(CC(C)C)NC(=O)C(C(C)C)N(C)C1=O)C

Computed Properties

• Exact Mass: 1086.6734
• Monoisotopic Mass: 1086.67290572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 78
• Rotatable Bond Count: 12
• Complexity: 2080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 235Ų

Experimental Properties

• PSA: 235.38